Cas no 10197-39-4 (N'-ethylethanedithioamide)

N'-ethylethanedithioamide structure
N'-ethylethanedithioamide structure
Product Name:N'-ethylethanedithioamide
CAS No:10197-39-4
MF:C4H8N2S2
MW:148.249717712402
CID:1131169
PubChem ID:12684682
Update Time:2025-04-20

N'-ethylethanedithioamide Chemical and Physical Properties

Names and Identifiers

    • N'-ethylethanedithioamide
    • ethanebis(thioamide), N&lt
    • sup&gt
    • 1&lt
    • /sup&gt
    • -ethyl-
    • N-Ethylethanebis(thioamide)
    • LogP
    • ethanebis(thioamide), N< sup> 1< /sup> -ethyl-; N-Ethylethanebis(thioamide); LogP
    • 10197-39-4
    • DTXSID00506830
    • N1-Ethylethanebis(thioamide)
    • AKOS006342476
    • SCHEMBL3075815
    • N~1~-Ethylethanebis(thioamide)
    • Inchi: 1S/C4H8N2S2/c1-2-6-4(8)3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
    • InChI Key: TUTOQTNIHPIGRN-UHFFFAOYSA-N
    • SMILES: S=C(C(N)=S)NCC

Computed Properties

  • Exact Mass: 148.01304
  • Monoisotopic Mass: 148.01289061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.266
  • Boiling Point: 232.4°C at 760 mmHg
  • Flash Point: 94.4°C
  • Refractive Index: 1.642
  • PSA: 38.05
  • LogP: 1.30060
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